2-[(5-butyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-[(5-butyl-4-ethyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C16H22N4OS/c1-3-5-11-14-18-19-16(20(14)4-2)22-12-15(21)17-13-9-7-6-8-10-13/h6-10H,3-5,11-12H2,1-2H3,(H,17,21)
• InChI Key: MSFUWZAZFOWAGM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(N1CC)SCC(=O)NC2=CC=CC=C2
• Molecular Formula: C16H22N4OS
• Molecular Weight: 318.4 g/mol

Description

2-[(5-butyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a member of the triazole family, which is known for its diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 2-[(5-butyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. It has been shown to inhibit the growth of bacteria and fungi by interfering with their cell wall synthesis and membrane integrity. It has also been shown to induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
2-[(5-butyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and enzymes. It has also been shown to have analgesic effects by modulating the activity of pain receptors in the central nervous system. In addition, it has been shown to have anticonvulsant effects by modulating the activity of ion channels in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(5-butyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide is its broad spectrum of activity against various microorganisms and cancer cells. It is also relatively easy to synthesize and purify, making it a cost-effective compound for laboratory experiments. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-[(5-butyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other areas, such as neurodegenerative diseases and autoimmune disorders. Additionally, studies on the pharmacokinetics and pharmacodynamics of this compound may provide valuable insights into its potential therapeutic uses.

Scientific Research Applications

2-[(5-butyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide has been extensively studied for its potential applications in various areas of scientific research. It has been shown to possess significant antimicrobial, antifungal, and antitumor activities. In addition, it has also been studied for its potential use as an anti-inflammatory, analgesic, and anticonvulsant agent.